Cas no 876343-79-2 (1-benzenesulfonyl-5-bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 1-benzenesulfonyl-5-bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
• CAS No: 876343-79-2
• MF: C₁₃H₇BrClIN₂O₂S
• MW: 497.533352136612
• CID: 2133532
• PubChem ID: 59854553
• Update Time: 2025-04-21

1-benzenesulfonyl-5-bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-benzenesulfonyl-5-bromo-4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
• SCHEMBL5002087
• 5-Bromo-4-chloro-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 876343-79-2
• YNXBJFOZGYCSHU-UHFFFAOYSA-N
• DB-077055

• Inchi： 1S/C13H7BrClIN2O2S/c14-10-7-17-13-9(12(10)15)6-11(16)18(13)21(19,20)8-4-2-1-3-5-8/h1-7H
• InChI Key： YNXBJFOZGYCSHU-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C(=CN=C2N1S(C1C=CC=CC=1)(=O)=O)Br)Cl

Computed Properties

• Exact Mass: 495.81449Da
• Monoisotopic Mass: 495.81449Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 60.3Ų